Cas no 135285-81-3 (2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid)
2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid
- 2-[2-[(4-aminophenyl)sulfonylamino]-1,3-thiazol-4-yl]acetic acid
- 4-Thiazoleacetic acid, 2-[[(4-aminophenyl)sulfonyl]amino]-
- LogP
- DTXSID70681042
- {2-[(4-Aminobenzene-1-sulfonyl)amino]-1,3-thiazol-4-yl}acetic acid
- 2-(2-((4-aminophenyl)sulfonylamino)-1,3-thiazol-4-yl)acetic acid
- AKOS022177505
- 135285-81-3
- SCHEMBL20472316
- SB83242
- [2-(4-aminobenzenesulfonylamino)-1,3-thiazol-4-yl]acetic acid
- 2-[2-(4-aminobenzenesulfonamido)-1,3-thiazol-4-yl]acetic acid
-
- MDL: MFCD16660244
- Inchi: 1S/C11H11N3O4S2/c12-7-1-3-9(4-2-7)20(17,18)14-11-13-8(6-19-11)5-10(15)16/h1-4,6H,5,12H2,(H,13,14)(H,15,16)
- InChI Key: YXQUEZGLCGLNPE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(NC1=NC(=CS1)CC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 313.01923
- Monoisotopic Mass: 313.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 159A^2
- XLogP3: 0.6
Experimental Properties
- Density: 1.641
- Boiling Point: 602.32°C at 760 mmHg
- Flash Point: 318.072°C
- Refractive Index: 1.707
- PSA: 122.38
2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0995402-5g |
2-[2-[(4-aminophenyl)sulfonylamino]-1,3-thiazol-4-yl]acetic acid |
135285-81-3 | 95% | 5g |
$1800 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0995402-5g |
2-[2-[(4-aminophenyl)sulfonylamino]-1,3-thiazol-4-yl]acetic acid |
135285-81-3 | 95% | 5g |
$1800 | 2025-03-01 | |
| eNovation Chemicals LLC | Y0995402-5g |
2-[2-[(4-aminophenyl)sulfonylamino]-1,3-thiazol-4-yl]acetic acid |
135285-81-3 | 95% | 5g |
$1800 | 2025-02-27 |
2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid
2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic Acid: A Comprehensive Overview
2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid (CAS No. 135285-81-3) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its thiazole ring and sulfonylamine group, exhibits unique chemical properties and potential bioactivity, making it a subject of extensive research. In this article, we delve into the structural features, synthesis methods, biological activities, and therapeutic potential of this compound.
The molecular structure of 2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid is notable for its thiazole moiety, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of the sulfonylamine group further enhances its chemical versatility. Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with various biological targets, including enzymes and receptors.
One of the key areas of research on this compound involves its synthesis. Scientists have developed several methods to synthesize 2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid, often employing multi-step reactions involving coupling agents and protecting groups. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced on a larger scale for further studies.
Biological studies have revealed that 2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid exhibits potent inhibitory activity against certain enzymes, particularly those involved in inflammatory pathways. For instance, recent research has demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This suggests that the compound could be a promising candidate for the development of anti-inflammatory drugs.
In addition to its enzymatic activity, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that 2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. These findings underscore its potential as a chemotherapeutic agent, although further studies are needed to evaluate its safety and efficacy in vivo.
The thiazole ring in 2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid also contributes to its antioxidant properties. Recent research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative stress-induced damage. Such properties make it a candidate for use in antioxidant therapies or as a component in cosmeceuticals aimed at combating skin aging.
Another area of interest is the role of 2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid in neuroprotection. Studies have shown that it can protect neurons from damage caused by glutamate excitotoxicity, a process implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This neuroprotective effect is attributed to its ability to modulate ion channels and reduce oxidative stress in neuronal cells.
The sulfonylamine group in this compound is also known to enhance bioavailability and stability, making it an attractive scaffold for drug development. Researchers have explored various strategies to modify this group to improve pharmacokinetic properties while maintaining or enhancing bioactivity.
In conclusion, 2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid (CAS No. 135285-81-3) is a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with promising biological activities, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and applications, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry.
135285-81-3 (2-[[(4-Aminophenyl)sulfonyl]amino]-4-thiazoleacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)